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Compound of Interest

Compound Name: C21H19N3O2S

Cat. No.: B15145907 Get Quote

The compound with the chemical formula C21H19N3O2S is identified by its IUPAC name: 2-

amino-1-(4-methoxyphenyl)-5-oxo-4-(thiophen-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-

carbonitrile[1]. As a complex heterocyclic organic molecule containing nitrogen and sulfur, it

requires careful handling and disposal to ensure laboratory safety and environmental

protection. While a specific Safety Data Sheet (SDS) for this compound is not readily available,

the following procedures are based on established best practices for the disposal of hazardous

chemical waste in a laboratory setting. These guidelines are designed to provide researchers,

scientists, and drug development professionals with the essential safety and logistical

information for the proper management of this chemical waste.

Step-by-Step Disposal Plan
The proper disposal of C21H19N3O2S should be approached as a multi-step process,

beginning from the moment it is identified as waste.

1. Waste Identification and Characterization:

Treat C21H19N3O2S and any materials contaminated with it (e.g., gloves, absorbent pads,

glassware) as hazardous waste.

Due to its chemical structure (containing nitrogen and sulfur heterocycles), it may be

classified as toxic. A formal hazardous waste determination should be conducted by trained

personnel, such as your institution's Environmental Health and Safety (EHS) department.

2. Segregation:
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Do not mix C21H19N3O2S waste with other waste streams unless explicitly instructed to do

so by EHS.

Segregate this waste from incompatible materials. For example, keep it separate from strong

acids, bases, and oxidizers to prevent unintended reactions[2][3].

3. Container Selection and Labeling:

Use a chemically compatible container for waste collection. A glass or high-density

polyethylene (HDPE) container is generally suitable for organic compounds[2][4]. The

container must be in good condition, with no leaks or cracks, and have a secure, tight-fitting

lid[5].

The container must not have held incompatible materials previously unless it has been

thoroughly cleaned[5].

As soon as the first of the waste is added, label the container with a hazardous waste tag.

The label should include:

The words "Hazardous Waste"

The full chemical name: "2-amino-1-(4-methoxyphenyl)-5-oxo-4-(thiophen-3-

yl)-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile" (avoiding abbreviations)

The accumulation start date

The name of the principal investigator or laboratory contact

4. Accumulation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA), which should

be at or near the point of generation and under the control of the laboratory personnel[6].

The container must be kept closed at all times, except when adding waste[3][7].

Ensure secondary containment, such as a plastic tray, is used for liquid waste containers to

contain any potential spills[7].
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Adhere to the storage limits for hazardous waste in your laboratory as specified by

regulations[6].

5. Request for Pickup:

Once the waste container is full or is approaching the regulatory time limit for storage in an

SAA, submit a request for pickup to your institution's EHS or hazardous waste management

department[8].

Quantitative Guidelines for Hazardous Waste
Accumulation
The following table summarizes general quantitative limits for the accumulation of hazardous

waste in a laboratory setting, based on U.S. Environmental Protection Agency (EPA)

regulations for Satellite Accumulation Areas.

Parameter Limit
Regulation/Guideline
Reference

Maximum Volume per SAA 55 gallons of hazardous waste 40 CFR 262, Subpart K[6]

Maximum Volume (Acute)
1 quart of acutely hazardous

waste
40 CFR 262, Subpart K[6]

Container Headspace
Leave at least 25% headspace

for expansion
General Laboratory Safety[4]

Removal from SAA
Within 3 days of the container

becoming full
MIT EHS[7]

Experimental Protocol: Triple-Rinsing of Empty
Containers
Empty containers that once held C21H19N3O2S must be properly cleaned before they can be

disposed of as non-hazardous waste. The standard procedure for this is triple-rinsing.
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Objective: To decontaminate an empty chemical container to ensure it is safe for disposal or

reuse.

Materials:

Empty C21H19N3O2S container

Appropriate solvent (e.g., acetone, ethanol, or another solvent in which C21H19N3O2S is

soluble)

Personal Protective Equipment (PPE): safety glasses or goggles, lab coat, and appropriate

chemical-resistant gloves

Designated hazardous waste container for the rinsate

Procedure:

Initial Draining: Empty the container of all free-flowing C21H19N3O2S into the designated

hazardous waste container. Allow it to drain for at least 30 seconds[9][10].

First Rinse: Add a suitable solvent to the empty container until it is approximately 20-30%

full[10][11].

Agitation: Securely cap the container and swirl or shake it vigorously to ensure the solvent

comes into contact with all interior surfaces[11][12].

Rinsate Collection: Pour the solvent rinsate into the designated hazardous waste

container[13].

Second and Third Rinses: Repeat steps 2 through 4 two more times for a total of three

rinses[10][12][13].

Final Steps: After the third rinse, allow the container to air dry completely. Deface or remove

the original chemical label and affix a "Triple Rinsed" sticker or label to the container before

disposing of it in the appropriate solid waste bin (e.g., for glass or plastic recycling)[13].

Disposal Workflow for C21H19N3O2S
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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